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Compound of Interest

Compound Name: POLYQUATERNIUM-29

Cat. No.: B1176201

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the chemical structures, physicochemical properties, and
functional attributes of POLYQUATERNIUM-29 and other quaternized chitosan derivatives.
While POLYQUATERNIUM-29 is itself a modified quaternized chitosan, its commercial
availability and distinct synthesis route warrant a comparative analysis against more
extensively studied quaternized chitosans like N,N,N-trimethyl chitosan (TMC) and N-[(2-
hydroxy-3-trimethyl ammonium) propyl] chitosan (HTCC). This guide aims to provide a
comprehensive resource for professionals in drug development and materials science,
summarizing key quantitative data, detailing experimental methodologies, and visualizing
relevant chemical pathways and workflows.

Chemical Structure and Synthesis
POLYQUATERNIUM-29

POLYQUATERNIUM-29 is the International Nomenclature for Cosmetic Ingredients (INCI)
name for a specific quaternized chitosan derivative. It is synthesized by reacting chitosan with
propylene oxide, followed by quaternization with epichlorohydrin.[1] This multi-step modification
introduces both hydroxypropyl groups and quaternary ammonium moieties onto the chitosan
backbone, influencing its solubility and cationic charge density. The CAS number for
POLYQUATERNIUM-29 is 92091-36-6.[2][3] While its primary application is in the cosmetics
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industry as a film-former and antistatic agent, its structural similarity to other quaternized
chitosans suggests potential for broader biomedical applications.[4][5]

Synthesis Pathway of POLYQUATERNIUM-29
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A simplified reaction scheme for the synthesis of POLYQUATERNIUM-29.

Quaternized Chitosan (TMC and HTCC)

Quaternized chitosan encompasses a broad class of chitosan derivatives where the primary
amino groups are modified to form quaternary ammonium salts. This modification imparts a
permanent positive charge to the polymer, enhancing its water solubility across a wider pH
range and augmenting its biological activities. The two most prominent examples are:

e N,N,N-trimethyl chitosan (TMC): Synthesized by the methylation of the amino groups of
chitosan, often using methyl iodide. The degree of quaternization can be controlled to fine-
tune its properties.

e N-[(2-hydroxy-3-trimethyl ammonium) propyl] chitosan (HTCC): Prepared by reacting
chitosan with glycidyl trimethylammonium chloride (GTMAC). This introduces a quaternary
ammonium group via a hydroxypropyl spacer.
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General Synthesis of Quaternized Chitosan (TMC and HTCC)
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Synthetic routes for N,N,N-trimethyl chitosan (TMC) and HTCC.

Comparative Physicochemical Properties

A direct quantitative comparison between POLYQUATERNIUM-29 and other quaternized
chitosans is challenging due to the limited publicly available data for the former. The following
tables summarize the known properties, drawing from scientific literature for quaternized
chitosan and manufacturer data for POLYQUATERNIUM-29 where available.

Table 1: General Physicochemical Properties
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Quaternized Chitosan

Property POLYQUATERNIUM-29
(TMC & HTCC)
) White to off-white powder or
Appearance Typically a powder[2]
flakes
B ] Soluble in water over a wide
Solubility Soluble in water[5]
pH range
Cationic Charge Permanent positive charge Permanent positive charge

] ) ] Varies depending on the
) Varies, typically in the range of ) ) )
Molecular Weight starting chitosan and synthesis
500 to 1,000,000 g/mol [1] N
conditions

Functional Properties: A Comparative Overview
Antimicrobial Activity

Quaternized chitosans are well-regarded for their broad-spectrum antimicrobial properties. The
permanent positive charge on the polymer chain is believed to interact with the negatively
charged components of microbial cell membranes, leading to membrane disruption and cell
death. While specific minimum inhibitory concentration (MIC) values for POLYQUATERNIUM-
29 are not readily available in the public domain, the antimicrobial potential of quaternized

chitosan is well-documented.

Mechanism of Antimicrobial Action of Quaternized Chitosan
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Proposed mechanism of the antimicrobial action of quaternized chitosan.

Table 2: Antimicrobial Activity Data for Quaternized Chitosan

Quaternized

Microorganism . MIC (pg/mL) Reference
Chitosan Type
Staphylococcus N-trimethylated
_ 8 to 64 [6]
aureus chitosan
Escherichia coli N-methylated chitosan 16 to 64 [6]
Candida albicans Quaternized chitosan 125-1000 [7]
Cytotoxicity
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The cytotoxicity of quaternized chitosans is a critical parameter for their application in drug

delivery and biomedical devices. Generally, cytotoxicity is influenced by the degree of

quaternization, molecular weight, and the specific cell line being tested. While detailed
cytotoxicity data (e.g., IC50 values) for POLYQUATERNIUM-29 is not widely published, studies
on other quaternized chitosans provide valuable insights.

Table 3: Cytotoxicity Data for Quaternized Chitosan

. Quaternized
Cell Line .
Chitosan Type

Cytotoxicity
Finding

Reference

Caco-2 N-trimethyl chitosan

Low cytotoxicity at
concentrations

effective for [8]
enhancing

permeability

L929 fibroblasts Quaternized chitosan

Generally considered
biocompatible with low  [6]

toxicity

Film-Forming Properties

Both POLYQUATERNIUM-29 and other quaternized chitosans are known for their film-forming
capabilities.[4][5] These films can provide a protective barrier, act as a matrix for controlled

drug release, or improve the tactile properties of a formulation. The mechanical properties of

these films, such as tensile strength and elongation at break, are crucial for their performance.

Table 4: Film-Forming Properties of Chitosan Derivatives

Tensile Strength

Elongation at

Polymer Reference
(MPa) Break (%)
Chitosan (unmodified)  44.0 [6]
N-dodecyl chitosan 38.3 [6]
Butyl chitosan 13.4 [6]
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Note: Specific quantitative data for the film-forming properties of POLYQUATERNIUM-29 is not
readily available in the cited literature.

Detailed Experimental Protocols

Determination of Degree of Quaternization (DQ) by
Titration

This method is based on the quantification of the chloride counter-ions associated with the

quaternary ammonium groups.

Sample Preparation: Accurately weigh a known amount of the quaternized chitosan sample
and dissolve it in deionized water.

Titration: Titrate the solution with a standardized silver nitrate (AgNOs) solution.

Endpoint Detection: The endpoint of the titration can be determined using potentiometric
methods or with a colorimetric indicator such as potassium chromate.

Calculation: The degree of quaternization is calculated based on the volume of AQNOs
solution consumed, which corresponds to the amount of chloride ions in the sample.[9]

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)

This method determines the Minimum Inhibitory Concentration (MIC) of the polymer.

Preparation of Inoculum: Prepare a standardized suspension of the target microorganism in
a suitable broth medium.

Serial Dilution: Prepare a series of twofold dilutions of the quaternized chitosan solution in a
96-well microtiter plate.

Inoculation: Add the microbial suspension to each well of the microtiter plate.

Incubation: Incubate the plate under appropriate conditions (temperature and time) for the
specific microorganism.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1176201?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/ADA398675.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

MIC Determination: The MIC is the lowest concentration of the polymer that completely
inhibits the visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Cell Seeding: Seed a specific cell line in a 96-well plate at a predetermined density and allow
the cells to adhere overnight.

Treatment: Replace the culture medium with fresh medium containing various concentrations
of the quaternized chitosan.

Incubation: Incubate the cells with the polymer for a specified period (e.g., 24, 48, or 72
hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to
purple formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan
crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
(typically around 570 nm) using a microplate reader. Cell viability is expressed as a
percentage relative to untreated control cells.

Measurement of Film Tensile Strength
This protocol is based on ASTM D882 standards.[8][10]

Film Preparation: Cast a film of the polymer solution onto a flat, non-adhesive surface and
allow it to dry completely.

Specimen Cutting: Cut the film into dumbbell-shaped or rectangular specimens of defined
dimensions.

Tensile Testing: Mount the specimen in the grips of a universal testing machine.
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» Straining: Apply a tensile load to the specimen at a constant rate of extension until it breaks.
» Data Acquisition: Record the load and elongation throughout the test.

o Calculation: Tensile strength is calculated by dividing the maximum load by the original
cross-sectional area of the specimen. Elongation at break is the percentage increase in
length at the point of rupture.[1]

Experimental Workflow for Comparing Cationic Polymer Properties
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A generalized workflow for the comparative evaluation of cationic polymers.

Conclusion and Future Perspectives
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POLYQUATERNIUM-29 and other quaternized chitosans represent a versatile class of cationic
polymers with significant potential in various scientific and industrial fields. While quaternized
chitosans like TMC and HTCC have been extensively studied, providing a wealth of data on
their antimicrobial, cytotoxic, and film-forming properties, there is a notable gap in the publicly
available quantitative data for POLYQUATERNIUM-29.

For researchers and drug development professionals, this guide highlights the need for further
investigation into the specific properties of POLYQUATERNIUM-29 to fully understand its
potential beyond cosmetic applications. Direct, head-to-head comparative studies employing
standardized protocols are essential to elucidate the structure-property relationships and to
determine the suitability of POLYQUATERNIUM-29 for advanced applications such as drug
delivery, wound healing, and antimicrobial coatings. The detailed experimental methodologies
provided herein offer a framework for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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